Cas no 2026-42-8 (Diethyl (thiophen-2-ylmethyl)phosphonate)

• Product Name: Diethyl (thiophen-2-ylmethyl)phosphonate
• CAS No: 2026-42-8
• MF: C₉H₁₅O₃PS
• MW: 234.2523624897
• MDL: MFCD00128457
• CID: 290513
• PubChem ID: 4185897
• Update Time: 2025-05-22

Diethyl (thiophen-2-ylmethyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Diethyl (thiophen-2-ylmethyl)phosphonate
• 2-(diethoxyphosphorylmethyl)thiophene
• DIETHYL (2-THIENYLMETHYL)PHOSPHONATE
• THIOPHEN-2-YLMETHYL-PHOSPHONIC ACID DIETHYL ESTER
• diethyl (2-thienyl)methanephosphonate
• diethyl (thiophen-2-yl)methylphosphonate
• diethyl 2-thiophen-2-yl-methylphosphonate
• (Thiophen-2-ylmethyl)phosphonic Acid Diethyl Ester
• Phosphonicacid, (2-thienylmethyl)-, diethyl ester (9CI)
• Phosphonic acid, 2-thenyl-,diethyl ester (7CI,8CI)
• Diethyl(thiophene-2-methyl)phosphonate
• Diethyl 2-thienylmethylphosphonate
• AK103850
• 2-Thienylmethylphosphonic acid diethyl ester
• Phosphonic acid, (2-thienylmethyl)-, diethyl ester
• Diethyl(thiophen-2-ylmethyl)phosphonate
• KSC207O5J
• C9H15O3PS
• GOJBUVQDOFHBLF-UHFFFAOYSA-N
• 2-(Diethox
• Diethyl [(thiophen-2-yl)methyl]phosphonate
• diethyl thio phen-2-ylmethyl phosphonate
• T72043
• DTXSID90400474
• A904701
• CS-0040427
• thiophen-2-ylmethylphosphonic acid diethyl ester
• MFCD00128457
• 2026-42-8
• D5644
• FT-0751217
• SCHEMBL5884907
• Phosphonic acid, P-(2-thienylmethyl)-, diethyl ester
• AKOS015839004
• Diethyl(thiophen-2-ylmethyl)phosphonate;Diethyl (thiophen-2-ylmethyl)phosphonate
• AS-68988
• SY112300
• DB-000361
• diethyl thiophen-2-ylmethylphosphonate

• MDL： MFCD00128457
• Inchi： 1S/C9H15O3PS/c1-3-11-13(10,12-4-2)8-9-6-5-7-14-9/h5-7H,3-4,8H2,1-2H3
• InChI Key： GOJBUVQDOFHBLF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CP(=O)(OCC)OCC

Computed Properties

• Exact Mass: 234.04800
• Monoisotopic Mass: 234.04795251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8
• XLogP3: 1.4

Experimental Properties

• Boiling Point: 325°C(lit.)
• Refractive Index: 1.5200
• PSA: 73.58000
• LogP: 3.51420

Diethyl (thiophen-2-ylmethyl)phosphonate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on Diethyl (thiophen-2-ylmethyl)phosphonate

Diethyl (Thiophen-2-Ylmethyl)Phosphonate: A Comprehensive Overview

Diethyl (Thiophen-2-Ylmethyl)Phosphonate, also known by its CAS registry number CAS No. 2026-42-8, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of phosphonates, which are widely recognized for their stability and reactivity in chemical reactions. The molecule consists of a thiophene ring, a methyl group, and two ethoxy groups attached to a central phosphorus atom, making it a valuable intermediate in organic synthesis.

The synthesis of Diethyl (Thiophen-2-Ylmethyl)Phosphonate typically involves the reaction of thiophene derivatives with phosphorylating agents under controlled conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted techniques to accelerate the reaction process, which has shown promising results in terms of yield and purity.

One of the most notable applications of Diethyl (Thiophen-2-Ylmethyl)Phosphonate is in the field of agrochemistry. It serves as an intermediate in the synthesis of various pesticides and herbicides, contributing to crop protection and yield enhancement. For instance, studies have demonstrated its role in the development of new-generation fungicides that exhibit high efficacy against plant pathogens while minimizing environmental impact.

In the pharmaceutical industry, this compound has found utility as an intermediate in drug discovery programs. Its unique structure allows for the formation of bioactive molecules with potential therapeutic applications. Recent research has focused on its use in designing inhibitors for enzymes involved in cancer progression, showcasing its potential in oncology drug development.

The electronic properties of Diethyl (Thiophen-2-Ylmethyl)Phosphonate make it an interesting candidate for applications in materials science. Its ability to act as a ligand in coordination chemistry has led to its use in the synthesis of metal-organic frameworks (MOFs) and other advanced materials. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

From an environmental perspective, understanding the fate and behavior of Diethyl (Thiophen-2-Ylmethyl)Phosphonate in ecosystems is crucial. Studies have been conducted to assess its biodegradation potential and toxicity profiles. Results indicate that under aerobic conditions, the compound undergoes microbial degradation, reducing its persistence in the environment. However, further research is needed to fully characterize its long-term ecological impacts.

In terms of safety handling, proper precautions must be taken during the synthesis and handling of this compound due to its potential irritant properties. Occupational exposure limits and personal protective equipment recommendations have been established based on current toxicological data.

Looking ahead, ongoing research continues to uncover new avenues for the utilization of Diethyl (Thiophen-2-Ylmethyl)Phosphonate. Collaborative efforts between academia and industry are driving innovations that aim to optimize its production processes and expand its application portfolio. As sustainability becomes a key focus across industries, there is growing interest in developing greener synthetic routes for this compound.